2,4-Diamino-5-(2,3-dihydro-1,4-benzodioxin-6-YL)-8-hydroxy-5H-chromeno[2,3-B]pyridine-3-carbonitrile

• Molecular Formula: C21H16N4O4
• Molecular Weight: 388.4 g/mol
• IUPAC Name: 2,4-diamino-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-8-hydroxy-5H-chromeno[2,3-b]pyridine-3-carbonitrile
• InChI: InChI=1S/C21H16N4O4/c22-9-13-19(23)18-17(10-1-4-14-16(7-10)28-6-5-27-14)12-3-2-11(26)8-15(12)29-21(18)25-20(13)24/h1-4,7-8,17,26H,5-6H2,(H4,23,24,25)
• InChI Key: UUNCZRYDXLWDBR-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C3C4=C(C=C(C=C4)O)OC5=C3C(=C(C(=N5)N)C#N)N

Description

2,4-Diamino-5-(2,3-dihydro-1,4-benzodioxin-6-YL)-8-hydroxy-5H-chromeno[2,3-B]pyridine-3-carbonitrile is a complex organic compound that belongs to the class of heterocyclic compounds. This compound is characterized by its unique structure, which includes a chromeno[2,3-B]pyridine core, a benzodioxin moiety, and multiple functional groups such as amino, hydroxy, and nitrile groups. The presence of these functional groups and the heterocyclic core makes this compound of significant interest in various fields of scientific research, including chemistry, biology, and medicine.

Preparation Methods

The synthesis of 2,4-Diamino-5-(2,3-dihydro-1,4-benzodioxin-6-YL)-8-hydroxy-5H-chromeno[2,3-B]pyridine-3-carbonitrile can be achieved through a multi-step synthetic route. One common method involves the one-pot transformation of salicylaldehyde, malononitrile dimer, and 2-cyanoacetohydrazide in an ethanol/pyridine mixture. This reaction proceeds under reflux conditions and results in the formation of the desired compound in good yield . The structure of the novel compound is confirmed by various spectroscopic techniques such as NMR and IR spectroscopy.

Chemical Reactions Analysis

2,4-Diamino-5-(2,3-dihydro-1,4-benzodioxin-6-YL)-8-hydroxy-5H-chromeno[2,3-B]pyridine-3-carbonitrile undergoes various types of chemical reactions due to the presence of multiple reactive functional groups. Some of the common reactions include:

Oxidation: The hydroxy group can be oxidized to form a carbonyl group under appropriate conditions.

Reduction: The nitrile group can be reduced to an amine group using reducing agents such as lithium aluminum hydride.

Substitution: The amino groups can undergo nucleophilic substitution reactions with electrophiles.

Cyclization: The compound can undergo intramolecular cyclization reactions to form new heterocyclic structures.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and electrophiles like alkyl halides. The major products formed from these reactions depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2,4-Diamino-5-(2,3-dihydro-1,4-benzodioxin-6-YL)-8-hydroxy-5H-chromeno[2,3-B]pyridine-3-carbonitrile has a wide range of scientific research applications:

Chemistry: The compound is used as a building block for the synthesis of more complex heterocyclic compounds. It is also studied for its unique reactivity and potential as a catalyst in organic reactions.

Biology: The compound is investigated for its potential biological activities, including antimicrobial, anticancer, and antioxidant properties. It is used in various bioassays to evaluate its efficacy against different biological targets.

Medicine: The compound is explored for its potential therapeutic applications. It is studied for its ability to inhibit specific enzymes and receptors, making it a candidate for drug development.

Industry: The compound is used in the development of new materials with unique properties. It is also studied for its potential use in the production of dyes and pigments.

Comparison with Similar Compounds

2,4-Diamino-5-(2,3-dihydro-1,4-benzodioxin-6-YL)-8-hydroxy-5H-chromeno[2,3-B]pyridine-3-carbonitrile can be compared with other similar compounds that contain a chromeno[2,3-B]pyridine core or a benzodioxin moiety. Some similar compounds include:

2,4-Diamino-5-(5-amino-3-oxo-2,3-dihydro-1H-pyrazol-4-yl)-5H-chromeno[2,3-b]pyridine-3-carbonitrile: This compound has a similar chromeno[2,3-B]pyridine core but contains a pyrazolyl group instead of a benzodioxin moiety.

2,4-Diamino-1,3,5-triazines and 2-imino-coumarins: These hybrid molecules contain a triazine or coumarin ring system linked to a chromeno[2,3-B]pyridine core.

The uniqueness of this compound lies in its specific combination of functional groups and its potential for diverse chemical reactivity and biological activity.